N-cyclobutylcyclohexanamine hydrochloride
Overview
Description
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for N-cyclobutylcyclohexanamine hydrochloride involves the reaction of cyclobutylamine with cyclohexanone followed by reduction and hydrochloride salt formation.", "Starting Materials": [ "Cyclobutylamine", "Cyclohexanone", "Sodium borohydride", "Hydrochloric acid", "Diethyl ether", "Sodium sulfate" ], "Reaction": [ "Step 1: Cyclobutylamine is reacted with cyclohexanone in the presence of a catalyst such as p-toluenesulfonic acid to form N-cyclobutylcyclohexanamine.", "Step 2: The resulting amine is then reduced using sodium borohydride in methanol to form N-cyclobutylcyclohexanamine hydrochloride.", "Step 3: The product is then isolated by filtration and washed with diethyl ether.", "Step 4: The crude product is dissolved in hydrochloric acid and the resulting solution is filtered and concentrated to yield N-cyclobutylcyclohexanamine hydrochloride as a white crystalline solid.", "Step 5: The product is then dried over sodium sulfate and stored in a desiccator until further use." ] } | |
CAS RN |
2639410-52-7 |
Molecular Formula |
C10H20ClN |
Molecular Weight |
189.7 |
Purity |
95 |
Origin of Product |
United States |
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